3-(4-fluorophenyl)-N-isobutyl-5-isoxazolecarboxamide
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Overview
Description
3-(4-fluorophenyl)-N-isobutyl-5-isoxazolecarboxamide is a useful research compound. Its molecular formula is C14H15FN2O2 and its molecular weight is 262.28 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 262.11175589 g/mol and the complexity rating of the compound is 304. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Isoxazol Derivatives and Immunosuppression Research has investigated isoxazol derivatives for their immunosuppressive properties, particularly in the context of disease-modifying antirheumatic drugs. These studies focus on their ability to inhibit mitochondrial dihydroorotate dehydrogenase, an enzyme crucial for pyrimidine de novo synthesis. Pyrimidine nucleotides are essential for immune cell functions, and the inhibition of this enzyme by isoxazol derivatives like A77-1726 (a close relative of 3-(4-fluorophenyl)-N-isobutyl-5-isoxazolecarboxamide) could explain their effectiveness in immunosuppression and potential applications in transplantation and autoimmune disease management (Knecht & Löffler, 1998).
Polyamide Synthesis Another area of research involves the synthesis of aromatic polyamides incorporating ether and isopropylidene or hexafluoroisopropylidene links, using multiring, flexible dicarboxylic acids. These polyamides exhibit high glass transition temperatures and good thermal stability, making them potential materials for high-performance applications. The presence of fluorinated components, akin to the structural motifs found in this compound, could contribute to these materials' desirable properties (Hsiao & Yu, 1996).
Anaerobic Transformation of Phenols Studies have also explored the anaerobic transformation of phenol to benzoate using fluorinated analogues to understand the transformation mechanism. This research provides insights into environmental bioremediation processes and the role of fluorinated compounds in influencing microbial pathways. The transformation involves carboxylation at specific positions relative to the phenolic hydroxyl group, a reaction mechanism that might be influenced by structural analogues like this compound (Genthner, Townsend, & Chapman, 1989).
Research Chemical Synthesis and Characterization The synthesis and characterization of novel research chemicals, including those with structures similar to this compound, have been documented. Such studies aim to clarify the chemical properties, potential biological activities, and pharmacological profiles of these compounds, underscoring their significance in drug discovery and biochemical research (McLaughlin et al., 2016).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
3-(4-fluorophenyl)-N-(2-methylpropyl)-1,2-oxazole-5-carboxamide |
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InChI |
InChI=1S/C14H15FN2O2/c1-9(2)8-16-14(18)13-7-12(17-19-13)10-3-5-11(15)6-4-10/h3-7,9H,8H2,1-2H3,(H,16,18) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUVVKABJPRPKQO-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CNC(=O)C1=CC(=NO1)C2=CC=C(C=C2)F |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15FN2O2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.28 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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